Cas no 952485-00-6 (Hydrangenoside A diMethyl acetal)

• Product Name: Hydrangenoside A diMethyl acetal
• CAS No: 952485-00-6
• Molecular Formula: C₃₃H₄₆O₁₄
• Molecular Weight: 666.709951877594
• CID: 837468
• PubChem ID: 102004505

Hydrangenoside A diMethyl acetal Properties

Names and Identifiers

• Hydrangenoside A diMethyl acetal
• Methyl 1H-indazole-7-carboxylate
• Hydrangenoside A dimethyl ketal
• [ "Hydrangenoside A dimethyl ketal" ]
• Methyl (2S,3R,4S)-3-ethenyl-2-(β-D-glucopyranosyloxy)-3,4-dihydro-4-[[(2S,6S)-tetrahydro-6-[4-(4-hydroxyphenyl)-2-oxobutyl]-4,4-dimethoxy-2H-pyran-2-yl]methyl]-2H-pyran-5-carboxylate (ACI)
• D
• AKOS040761851
• 952485-00-6
• FS-9235

• InChIKey： XFPYZGYIBWUCDZ-ZKEMUXHQSA-N
• Inchi： 1S/C33H46O14/c1-5-23-24(25(30(40)41-2)17-44-31(23)47-32-29(39)28(38)27(37)26(16-34)46-32)13-22-15-33(42-3,43-4)14-21(45-22)12-20(36)11-8-18-6-9-19(35)10-7-18/h5-7,9-10,17,21-24,26-29,31-32,34-35,37-39H,1,8,11-16H2,2-4H3/t21-,22-,23+,24-,26+,27+,28-,29+,31-,32-/m0/s1
• SMILES： C([C@@H]1O[C@@H](CC(=O)CCC2C=CC(O)=CC=2)CC(OC)(OC)C1)[C@@H]1C(C(=O)OC)=CO[C@@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@@H]1C=C

Computed Properties

• Exact Mass: 666.28900
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 15
• Monoisotopic Mass: 666.28875614g/mol
• Heavy Atom Count: 47
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 200Ų

Experimental Properties

• LogP: 0.85890
• PSA: 199.90000
• Boiling Point: 232.7±23.0 °C at 760 mmHg
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 94.5±22.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides